Cas no 321967-58-2 ((2E)-N'-benzylbut-2-enediamide)

• Product Name: (2E)-N'-benzylbut-2-enediamide
• CAS No: 321967-58-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6043076
• PubChem ID: 751452
• Update Time: 2024-03-01

(2E)-N'-benzylbut-2-enediamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N'-benzylbut-2-enediamide
• N1-benzylfumaramide
• N~1~-benzyl-2-butenediamide
• 2-Butenediamide, N1-(phenylmethyl)-
• SR-01000396944
• SCHEMBL5175679
• SR-01000396944-1
• SCHEMBL4864073
• But-2-enedioic acid amide benzylamide
• 321967-58-2
• HMS1649M03
• AKOS001586811
• F0016-0111
• (E)-N'-benzylbut-2-enediamide

• Inchi： 1S/C11H12N2O2/c12-10(14)6-7-11(15)13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,14)(H,13,15)
• InChI Key： QFRXZYXRIRFJCU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C=CC(N)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 510.0±50.0 °C(Predicted)
• pka: 13.68±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines